2-cyclopentyl-4-nitro-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol
• IUPAC Name: 2-cyclopentyl-4-nitroisoindole-1,3-dione
• InChI: InChI=1S/C13H12N2O4/c16-12-9-6-3-7-10(15(18)19)11(9)13(17)14(12)8-4-1-2-5-8/h3,6-8H,1-2,4-5H2
• InChI Key: JJTXKYXJQXHYSD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=O)C3=C(C2=O)C(=CC=C3)[N+](=O)[O-]

Description

2-cyclopentyl-4-nitro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C13H12N2O4 and its molecular weight is 260.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-nitrophthalimide (3.85 g, 20.0 mmol), cyclopentanol (2.24 g, 26.0 mmol) and triphenylphosphine (6.87 g, 26.2 mmol) in tetrahydrofuran 30 ml was dropwise added 40% toluene solution (11.4 ml) of diethyl azocarboxylate under stirring in a nitrogen stream. The mixture was concentrated in vacuo, and the precipitate formed upon addition of ether was filtered off. After the filtrate was concentrated in vacuo, the residue was purified by silica gel column chromatography (hexane-ethyl acetate, 3:1) to give the title compound (3.87 g) as a colorless solid.